N-[4-(acetylamino)phenyl]-2-(phenylthio)propanamide

• IUPAC Name: N-(4-acetamidophenyl)-2-phenylsulfanylpropanamide
• InChI: InChI=1S/C17H18N2O2S/c1-12(22-16-6-4-3-5-7-16)17(21)19-15-10-8-14(9-11-15)18-13(2)20/h3-12H,1-2H3,(H,18,20)(H,19,21)
• InChI Key: FTCZINRRYMJSJO-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC=C(C=C1)NC(=O)C)SC2=CC=CC=C2
• Molecular Formula: C17H18N2O2S
• Molecular Weight: 314.4 g/mol

Description

N-[4-(acetylamino)phenyl]-2-(phenylthio)propanamide, commonly referred to as APAP, is a chemical compound that has been extensively studied for its medicinal properties. This compound belongs to the class of amides and has been found to possess several therapeutic benefits.

Mechanism of Action

The mechanism of action of APAP is not fully understood. However, it is believed to work by inhibiting the production of prostaglandins, which are responsible for causing pain and inflammation. APAP also acts on the hypothalamus in the brain, which regulates body temperature, thereby reducing fever.
Biochemical and Physiological Effects
APAP has been found to have several biochemical and physiological effects. It has been shown to reduce the production of cytokines, which are responsible for causing inflammation. APAP also reduces the activity of COX enzymes, which are responsible for the production of prostaglandins. Furthermore, APAP has been found to increase the levels of glutathione, which is an antioxidant that protects cells from damage.

Advantages and Limitations for Lab Experiments

APAP has several advantages for lab experiments. It is a relatively cheap compound and is readily available. APAP is also stable and easy to handle. However, APAP has some limitations. It has a low solubility in water, which can make it difficult to work with in aqueous solutions. Additionally, APAP has a short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several future directions for the study of APAP. One area of research is the development of new synthetic methods for APAP. Another area of research is the study of the long-term effects of APAP on the body. Additionally, APAP has been studied for its potential use in the treatment of cancer and Alzheimer's disease, and further research in these areas is warranted.
Conclusion
In conclusion, APAP is a chemical compound that has been extensively studied for its medicinal properties. It possesses several therapeutic benefits, including anti-inflammatory, analgesic, and antipyretic effects. APAP has been used in the treatment of various diseases and has been studied for its potential use in the treatment of cancer and Alzheimer's disease. Future research in this area is warranted, and further study of APAP is needed to fully understand its mechanism of action and potential therapeutic benefits.

Scientific Research Applications

APAP has been extensively studied for its medicinal properties. It has been found to possess anti-inflammatory, analgesic, and antipyretic effects. APAP has been used in the treatment of various diseases such as arthritis, fever, and headache. It has also been studied for its potential use in the treatment of cancer and Alzheimer's disease.